Cas no 98755-31-8 (Glycine,N-(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)-)

Glycine,N-(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)- structure
98755-31-8 structure
Product Name:Glycine,N-(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)-
CAS No:98755-31-8
MF:C8H8N4O3S
MW:240.239119529724
CID:812154
PubChem ID:179110
Update Time:2025-04-19

Glycine,N-(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)-
    • 2-[(7-methyl-5-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-2-yl)amino]acetic acid
    • DTXSID40243797
    • 98755-31-8
    • Glycine, N-(7-methyl-5-oxo-5h-1,3,4-thiadiazolo(3,2-a)pyrimidin-2-yl)-
    • Inchi: 1S/C8H8N4O3S/c1-4-2-5(13)12-8(10-4)16-7(11-12)9-3-6(14)15/h2H,3H2,1H3,(H,9,11)(H,14,15)
    • InChI Key: YZMUKYORBFJNBF-UHFFFAOYSA-N
    • SMILES: S1C(=NN2C(C=C(C)N=C12)=O)NCC(=O)O

Computed Properties

  • Exact Mass: 240.032
  • Monoisotopic Mass: 240.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.78
  • Boiling Point: 440.8°C at 760 mmHg
  • Flash Point: 220.4°C
  • Refractive Index: 1.799

Glycine,N-(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)- Related Literature

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